ethyl (2Z)-2-[(carbamoylamino)methylidene]-3-oxobutanoate

• IUPAC Name: ethyl (2Z)-2-[(carbamoylamino)methylidene]-3-oxobutanoate
• InChI: InChI=1S/C8H12N2O4/c1-3-14-7(12)6(5(2)11)4-10-8(9)13/h4H,3H2,1-2H3,(H3,9,10,13)/b6-4-
• InChI Key: RHSGRHXESJMSEN-XQRVVYSFSA-N
• Canonical SMILES: CCOC(=O)C(=CNC(=O)N)C(=O)C
• Isomeric SMILES: CCOC(=O)/C(=C\NC(=O)N)/C(=O)C
• Molecular Formula: C8H12N2O4
• Molecular Weight: 200.19 g/mol

Description

Preparation Methods

The synthesis of ethyl (2Z)-2-[(carbamoylamino)methylidene]-3-oxobutanoate involves several steps, including the use of specific reagents and reaction conditions. One common method involves the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst, magnesium metal, and other specific conditions . Industrial production methods may vary, but they generally follow similar synthetic routes to ensure the purity and yield of the compound.

Chemical Reactions Analysis

ethyl (2Z)-2-[(carbamoylamino)methylidene]-3-oxobutanoate undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxygen, hydrogen peroxide, and other oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include hydrogen gas, sodium borohydride, and other reducing agents.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens, acids, and bases.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

ethyl (2Z)-2-[(carbamoylamino)methylidene]-3-oxobutanoate has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It has been studied for its effects on cell function and signal transduction.

Industry: It is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of ethyl (2Z)-2-[(carbamoylamino)methylidene]-3-oxobutanoate involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. This can lead to changes in cell function, signal transduction, and other biological processes .

Comparison with Similar Compounds

ethyl (2Z)-2-[(carbamoylamino)methylidene]-3-oxobutanoate can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

Tranexamic acid: Used as an antifibrinolytic in the treatment and prevention of major bleeding.

Nintedanib: Used in the treatment of idiopathic pulmonary fibrosis and non-small cell lung cancer.

Aminocaproic acid: Used to reduce bleeding by inhibiting fibrinolysis.

Each of these compounds has unique properties and applications, making this compound a valuable addition to the field of chemical research.